Cas no 53697-27-1 (a1-13-Corticotropin,13-L-valinamide-)

• Product Name: a1-13-Corticotropin,13-L-valinamide-
• CAS No: 53697-27-1
• MF: C₇₅H₁₀₇N₂₁O₁₈S
• MW: 1622.84699463844
• MDL: MFCD18782247
• CID: 367261
• PubChem ID: 16133042
• Update Time: 2025-07-15

a1-13-Corticotropin,13-L-valinamide- Chemical and Physical Properties

Names and Identifiers

• (Des-acetyl)-α-MSH
• a1-13-Corticotropin,13-L-valinamide-
• ACTH (1-13) AMIDE
• SYSMEHFRWGKPV amide
• A-Melanocyte Stimulating Hormone
• des-Ac-
• SYSMEHFRWGKPV-NH2
• Valinamide,L-seryl-L-tyrosyl-L-seryl-L-methionyl-L-glutamyl-L-histidyl-L-phenylalanyl-L-arginyl-L-tryptophyl-L-glycyl-L-lysyl-L-prolyl-,L- (6CI,7CI)
• 1-13-ACTH amide
• 174: PN: US20060293232 PAGE: 15 unclaimedsequence
• ACTH1-13-NH2
• Deacetyl-a-MSH
• Deacetylmelanotropin
• Desacetyl a-melanocyte-stimulating hormone
• Desacetyl-a-MSH
• H-SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL-NH2
• DTXSID10583177
• Seryltyrosylserylmethionyl-alpha-glutamylhistidylphenylalanylarginyltryptophylglycyllysylprolylvalinamide
• 53697-27-1

• MDL： MFCD18782247
• Inchi： 1S/C75H107N21O18S/c1-41(2)62(63(78)103)95-73(113)59-19-12-29-96(59)74(114)53(17-9-10-27-76)86-60(100)37-84-65(105)56(33-44-35-83-49-16-8-7-15-47(44)49)92-66(106)50(18-11-28-82-75(79)80)87-69(109)55(31-42-13-5-4-6-14-42)91-71(111)57(34-45-36-81-40-85-45)93-67(107)51(24-25-61(101)102)88-68(108)52(26-30-115-3)89-72(112)58(39-98)94-70(110)54(90-64(104)48(77)38-97)32-43-20-22-46(99)23-21-43/h4-8,13-16,20-23,35-36,40-41,48,50-59,62,83,97-99H,9-12,17-19,24-34,37-39,76-77H2,1-3H3,(H2,78,103)(H,81,85)(H,84,105)(H,86,100)(H,87,109)(H,88,108)(H,89,112)(H,90,104)(H,91,111)(H,92,106)(H,93,107)(H,94,110)(H,95,113)(H,101,102)(H4,79,80,82)
• InChI Key： NMMSXFAQJQPZOI-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(CCC(=O)O)C(NC(CC1=CN=CN1)C(NC(CC1C=CC=CC=1)C(NC(CCCNC(=N)N)C(NC(CC1=CNC2C=CC=CC1=2)C(NCC(NC(CCCCN)C(N1CCCC1C(NC(C(N)=O)C(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC(C(CO)NC(C(CC1C=CC(=CC=1)O)NC(C(CO)N)=O)=O)=O

Computed Properties

• Exact Mass: 1621.78000
• Monoisotopic Mass: 1621.78236682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 39
• Heavy Atom Count: 115
• Rotatable Bond Count: 62
• Complexity: 3240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 665Ų

Experimental Properties

• PSA: 665.20000
• LogP: 2.81540

a1-13-Corticotropin,13-L-valinamide- Security Information

• WGK Germany：3

Additional information on a1-13-Corticotropin,13-L-valinamide-

A1-13-Corticotropin, 13-L-Valinamide (CAS No. 53697-27-1): A Comprehensive Overview

A1-13-Corticotropin, 13-L-Valinamide (CAS No. 53697-27-1) is a synthetic peptide that has garnered significant attention in the field of neuroendocrinology and pharmacology due to its unique biological activities and potential therapeutic applications. This compound is a modified form of corticotropin (ACTH), a hormone produced by the anterior pituitary gland that plays a crucial role in the regulation of the stress response and adrenal cortex function.

The modification of the corticotropin molecule by substituting the 13th amino acid with L-valinamide results in a peptide with enhanced stability and altered biological properties. This modification has been shown to improve the pharmacokinetic profile of the peptide, making it more suitable for therapeutic use. Recent studies have highlighted the potential of A1-13-Corticotropin, 13-L-Valinamide in various clinical settings, including the treatment of adrenal insufficiency, chronic fatigue syndrome, and neurodegenerative disorders.

In terms of its chemical structure, A1-13-Corticotropin, 13-L-Valinamide is a linear peptide consisting of 39 amino acids. The substitution at the 13th position with L-valinamide introduces a unique functional group that influences the conformation and stability of the peptide. This structural modification has been studied using various techniques, including NMR spectroscopy, X-ray crystallography, and molecular dynamics simulations. These studies have provided valuable insights into the molecular mechanisms underlying the enhanced stability and biological activity of the modified peptide.

The biological activity of A1-13-Corticotropin, 13-L-Valinamide is primarily mediated through its interaction with the melanocortin receptors (MCRs), particularly MCR2 and MCR5. These receptors are widely distributed in various tissues, including the brain, adrenal gland, and immune system. The activation of MCRs by A1-13-Corticotropin, 13-L-Valinamide leads to a cascade of intracellular signaling events that modulate a wide range of physiological processes, such as cortisol production, energy metabolism, and immune function.

Recent research has also explored the potential therapeutic applications of A1-13-Corticotropin, 13-L-Valinamide in the treatment of adrenal insufficiency. Adrenal insufficiency is a condition characterized by inadequate production of cortisol by the adrenal glands. Traditional treatments for this condition often involve exogenous administration of cortisol or its analogs. However, these treatments can have significant side effects, such as weight gain, osteoporosis, and immunosuppression. A1-13-Corticotropin, 13-L-Valinamide offers a promising alternative due to its ability to stimulate endogenous cortisol production without causing excessive side effects.

In addition to its role in adrenal function, A1-13-Corticotropin, 13-L-Valinamide has shown potential in the management of chronic fatigue syndrome (CFS). CFS is a complex disorder characterized by persistent fatigue that does not improve with rest and is often accompanied by other symptoms such as muscle pain, cognitive dysfunction, and sleep disturbances. Studies have suggested that dysregulation of the hypothalamic-pituitary-adrenal (HPA) axis may contribute to the pathogenesis of CFS. A1-13-Corticotropin, 13-L-Valinamide has been shown to normalize HPA axis function in animal models of CFS, suggesting its potential as a therapeutic agent for this condition.

The neuroprotective properties of A1-13-Corticotropin, 13-L-Valinamide have also been investigated in preclinical studies. Research has demonstrated that this peptide can reduce oxidative stress and inflammation in neuronal cells exposed to various stressors. These findings suggest that A1-13-Corticotropin, 13-L-Valinamide may have therapeutic potential in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical trials evaluating the safety and efficacy of A1-13-Corticotropin, 13-L-Valinamide are currently underway. Preliminary results from phase I trials have shown that this compound is well-tolerated by human subjects and exhibits a favorable safety profile. Further studies are needed to fully elucidate its therapeutic potential and optimize dosing regimens for various clinical indications.

In conclusion, A1-13-Corticotropin, 13-L-Valinamide (CAS No. 53697-27-1) represents an exciting advancement in the field of neuroendocrinology and pharmacology. Its unique chemical structure and biological activities make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.